Cas no 184226-80-0 (1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-)
184226-80-0 structure
Product Name:1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-
CAS No:184226-80-0
MF:C12H16N2
MW:188.268842697144
CID:114278
PubChem ID:10487870
Update Time:2025-04-18
1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-
- 1H-Benzimidazole,2-(1,1-dimethylethyl)-5-methyl-(9CI)
- SCHEMBL3269719
- SCHEMBL10005347
- 184226-80-0
- 2-tert-butyl-6-methyl-1H-benzimidazole
-
- Inchi: 1S/C12H16N2/c1-8-5-6-9-10(7-8)14-11(13-9)12(2,3)4/h5-7H,1-4H3,(H,13,14)
- InChI Key: UNPBNEXLKINUEQ-UHFFFAOYSA-N
- SMILES: N1C2C=C(C)C=CC=2N=C1C(C)(C)C
Computed Properties
- Exact Mass: 188.13100
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68000
- LogP: 3.16880
1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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